Cas no 899918-60-6 (3-(2,4-dichlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione)

• Product Name: 3-(2,4-dichlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione
• CAS No: 899918-60-6
• Molecular Formula: C₂₁H₁₈Cl₂N₂O₂S
• Molecular Weight: 433.350821971893
• CID: 5488058
• PubChem ID: 22429039

3-(2,4-dichlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione Properties

Names and Identifiers

• AKOS001793516
• F3168-0999
• 3-(2,4-dichlorophenyl)-1-(4-methoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
• 899918-60-6

• InChIKey： YTTBVXRFVAENOA-UHFFFAOYSA-N
• Inchi： 1S/C21H18Cl2N2O2S/c1-27-15-7-4-13(5-8-15)19(26)25-20(28)18(24-21(25)10-2-3-11-21)16-9-6-14(22)12-17(16)23/h4-9,12H,2-3,10-11H2,1H3
• SMILES： ClC1C=C(C=CC=1C1C(N(C(C2C=CC(=CC=2)OC)=O)C2(CCCC2)N=1)=S)Cl

Computed Properties

• Exact Mass: 432.0466044g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 432.0466044g/mol
• Heavy Atom Count: 28
• Complexity: 657
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.4
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives